2-(4-chloro-3-cyclopropylaminomethylphenyl)-N-ethylacetamide
Cat. No. B8340308
M. Wt: 266.76 g/mol
InChI Key: TUMKFUCPGLNZKC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07968720B2
Procedure details
HCl (4M in dioxane, 29 m-L) was added to a sol. of (2-chloro-5-ethylcarbamoylmethyl-benzyl)-cyclopropyl-carbamic acid tert-butyl ester (2.94 g, 8.01 mmol) in CH2Cl2 (29 mL) at 0° C. The mixture was stirred for 2 h at 0° C., and was carefully neutralized with aq. 1M NaOH. The layers were separated, and the aq. layer was extracted with CH2Cl2. The combined org. extracts were dried over MgSO4, filtered, and the solvents were removed under reduced pressure to yield the crude title compound (1.90 g, 89%) that was used further without purification. LC-MS: tR=0.58 min; ES+: 308.03.
Name
(2-chloro-5-ethylcarbamoylmethyl-benzyl)-cyclopropyl-carbamic acid tert-butyl ester
Quantity
2.94 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
Cl.C(OC(=O)[N:8]([CH2:12][C:13]1[CH:18]=[C:17]([CH2:19][C:20](=[O:24])[NH:21][CH2:22][CH3:23])[CH:16]=[CH:15][C:14]=1[Cl:25])[CH:9]1[CH2:11][CH2:10]1)(C)(C)C.[OH-].[Na+]>C(Cl)Cl>[Cl:25][C:14]1[CH:15]=[CH:16][C:17]([CH2:19][C:20]([NH:21][CH2:22][CH3:23])=[O:24])=[CH:18][C:13]=1[CH2:12][NH:8][CH:9]1[CH2:10][CH2:11]1 |f:2.3|
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Inputs
Step One
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
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Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
0 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
The mixture was stirred for 2 h at 0° C.
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The layers were separated
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
the aq. layer was extracted with CH2Cl2
|
DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
extracts were dried over MgSO4
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvents were removed under reduced pressure
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=C(C=C(C=C1)CC(=O)NCC)CNC1CC1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.9 g | |
| YIELD: PERCENTYIELD | 89% | |
| YIELD: CALCULATEDPERCENTYIELD | 88.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
